Cas no 1340571-52-9 (1-(cyclopropylmethyl)-4-iodo-1H-pyrazole)

• Product Name: 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole
• CAS No: 1340571-52-9
• MF: C₇H₉IN₂
• MW: 248.064233541489
• MDL: MFCD20327530
• CID: 4585491
• Update Time: 2025-11-01

1-(cyclopropylmethyl)-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(cyclopropylmethyl)-4-iodo-
• 1-(CYCLOPROPYLMETHYL)-4-IODO-1H-PYRAZOLE
• 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole

• MDL： MFCD20327530
• Inchi： 1S/C7H9IN2/c8-7-3-9-10(5-7)4-6-1-2-6/h3,5-6H,1-2,4H2
• InChI Key： SXBRZFVZNYEHIV-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C=C(I)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole

Recent Advances in the Study of 1-(Cyclopropylmethyl)-4-iodo-1H-pyrazole (CAS: 1340571-52-9)

The compound 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole (CAS: 1340571-52-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The information presented here is based on a comprehensive review of recent academic literature, patent filings, and industry reports.

Recent studies have highlighted the unique structural features of 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole, which make it a promising scaffold for the design of novel bioactive molecules. The cyclopropylmethyl group and the iodine substituent at the 4-position of the pyrazole ring contribute to its stability and reactivity, enabling its use in various chemical transformations. Researchers have successfully employed this compound as a key intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the most notable advancements in the study of 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole is its role in the development of selective kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK and BTK, which are key targets in the treatment of inflammatory and hematologic malignancies. These findings suggest that 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole could serve as a valuable starting point for the development of next-generation kinase inhibitors.

In addition to its applications in kinase inhibition, 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole has also been investigated for its potential as a radiolabeled probe in molecular imaging. The iodine atom in the molecule provides an ideal site for radioisotope labeling, enabling its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). Preliminary studies have shown that radiolabeled analogs of this compound can selectively bind to specific targets in the brain, offering a non-invasive method for studying neurological disorders and monitoring treatment responses.

Despite these promising developments, challenges remain in the optimization of 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. However, the growing body of research on this compound underscores its potential as a versatile tool in drug discovery and molecular imaging. Future studies are expected to explore its applications in other therapeutic areas and refine its pharmacological profile to enhance its clinical utility.

In conclusion, 1-(cyclopropylmethyl)-4-iodo-1H-pyrazole (CAS: 1340571-52-9) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents and diagnostic tools.